Cas no 1804427-74-4 (4-(Difluoromethyl)-3-fluoro-2-methylpyridine-5-acetic acid)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-5-acetic acid
• CAS No: 1804427-74-4
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4805886
• Update Time: 2025-08-03

4-(Difluoromethyl)-3-fluoro-2-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-5-acetic acid

• Inchi： 1S/C9H8F3NO2/c1-4-8(10)7(9(11)12)5(3-13-4)2-6(14)15/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： ZIRVKOHKXYYZML-UHFFFAOYSA-N
• SMILES： FC1C(C)=NC=C(CC(=O)O)C=1C(F)F

Computed Properties

• Exact Mass: 219.051
• Monoisotopic Mass: 219.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-5-acetic acid

Professional Introduction to 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-5-acetic Acid (CAS No. 1804427-74-4)

4-(Difluoromethyl)-3-fluoro-2-methylpyridine-5-acetic acid (CAS No. 1804427-74-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in the development of novel therapeutic agents. The presence of both difluoromethyl and fluoro substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery.

The molecular structure of 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-acetic acid consists of a pyridine core substituted with various functional groups. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity to biological targets. This feature has been widely exploited in the design of small-molecule inhibitors and activators. Additionally, the fluoro atoms contribute to the compound's lipophilicity and resistance to enzymatic degradation, further enhancing its pharmacokinetic profile.

In recent years, there has been a surge in research focused on the development of fluorinated heterocycles as pharmacophores. These compounds have shown remarkable efficacy in various therapeutic areas, including oncology, inflammation, and infectious diseases. The pyridine derivative described herein is no exception, with studies suggesting its potential application in targeting specific enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-acetic acid is its versatility as a building block for medicinal chemistry. Researchers have leveraged its scaffold to design a series of analogs with enhanced biological activity. For instance, modifications at the acetic acid moiety have led to compounds with improved selectivity and reduced toxicity. These findings underscore the importance of structural optimization in drug development and highlight the compound's potential as a lead candidate.

The synthesis of 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are employed to construct the desired molecular framework efficiently. The use of high-purity reagents and analytical techniques ensures the compound's integrity throughout the synthesis process.

Evaluation of the pharmacological properties of 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-acetic acid has revealed intriguing insights into its mechanism of action. Preclinical studies indicate that it interacts with key biological targets, modulating pathways relevant to various diseases. Notably, its ability to inhibit specific enzymes has been linked to anti-inflammatory and antiviral effects. These findings have prompted further investigation into its therapeutic potential.

The compound's chemical stability under various conditions is another critical factor that contributes to its suitability for pharmaceutical applications. Studies have demonstrated that it remains stable under storage conditions typical for laboratory settings, ensuring consistent quality for research purposes. Additionally, its solubility profile allows for easy formulation into diverse delivery systems, enhancing its clinical applicability.

In conclusion, 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-acetic acid (CAS No. 1804427-74-4) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is expected to play a pivotal role in addressing unmet medical needs across multiple therapeutic domains.